![molecular formula C16H9F3O4S B2374417 2-Oxo-7-(3-(trifluoromethyl)phenyl)benzo[d][1,3]oxathiol-5-yl acetate CAS No. 325817-44-5](/img/structure/B2374417.png)
2-Oxo-7-(3-(trifluoromethyl)phenyl)benzo[d][1,3]oxathiol-5-yl acetate
Overview
Description
Scientific Research Applications
Pharmaceutical Applications
Trifluoromethyl group-containing drugs have been extensively used in the pharmaceutical industry . The trifluoromethyl (TFM, -CF3) group has been incorporated into FDA-approved drugs over the last 20 years . The trifluoromethylthio (CF3S) group, similar to the one in the compound , has been incorporated into organic molecules to enhance their lipophilicity, improving their ability to cross lipid membranes and their in vivo absorption rate .
Anticancer Applications
Trifluoromethylthiolated compounds have found applications in pharmaceuticals, such as the anticancer drug Tiflorex . The electron-withdrawing property of the CF3S group provides these compounds with higher stability under acidic environments, which is beneficial in the development of anticancer drugs .
Anti-Inflammatory and Analgesic Applications
Compounds containing the CF3S group have also been used as anti-inflammatory and analgesic agents . The trifluoromethyl group’s unique properties can enhance the efficacy of these drugs .
Antifungal and Antibacterial Applications
Trifluoromethylthiolated compounds have been used as antifungal and antibacterial agents . The CF3S group’s properties can enhance the drug’s ability to combat various fungal and bacterial infections .
Antiviral and Antioxidant Applications
Compounds with the CF3S group have been used as antiviral and antioxidant agents . The unique properties of the trifluoromethyl group can enhance the efficacy of these drugs .
Agrochemical Applications
The integration of CF3 with 1,2,4-triazoles plays a substantial role in the agrochemical industry . Trifluoromethyl-linked mercapto [1,2,4]triazole-based analogs have found many applications in this field .
Mechanism of Action
Mode of Action
The exact nature of these interactions and the resulting changes are subjects of ongoing research .
Biochemical Pathways
The biochemical pathways affected by this compound are not well-documented. It’s possible that the compound could interact with multiple pathways, leading to a variety of downstream effects. More research is needed to elucidate these pathways and their implications .
Result of Action
Some studies suggest that the compound may have promising quorum-sensing inhibitor activities . More research is needed to fully understand the effects of this compound at the molecular and cellular levels.
properties
IUPAC Name |
[2-oxo-7-[3-(trifluoromethyl)phenyl]-1,3-benzoxathiol-5-yl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9F3O4S/c1-8(20)22-11-6-12(14-13(7-11)24-15(21)23-14)9-3-2-4-10(5-9)16(17,18)19/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCQRKYVLFMLBDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC(=C2C(=C1)SC(=O)O2)C3=CC(=CC=C3)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9F3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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